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Compound of Interest

Compound Name: 2-Bromo-6-methylbenzo[d]thiazole

Cat. No.: B1279625

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-6-
methylbenzo[d]thiazole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS
provided by the supplier before handling this chemical and adhere to all institutional and
regulatory safety protocols.

Chemical Identification

2-Bromo-6-methylbenzo[d]thiazole is a halogenated heterocyclic compound belonging to the
benzothiazole class. Benzothiazole derivatives are recognized as privileged scaffolds in
medicinal chemistry, exhibiting a wide array of biological activities.[1][2][3][4] Understanding the
specific properties and handling requirements of this analog is critical for its safe application in
research and development.
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Identifier Value

Chemical Name 2-Bromo-6-methylbenzo[d]thiazole

6-Bromo-2-methyl-1,3-benzothiazole, 2-Methyl-

Synonyms 6-bromobenzothiazole[5]
CAS Number 5304-21-2[5][6]
Molecular Formula CsHeBrNS[5][6]
Molecular Weight 228.11 g/mol [5][6]
Structure

Table 1: Chemical Identification of 2-Bromo-6-methylbenzo[d]thiazole.

Hazard Identification and Classification

This compound is classified as hazardous. The primary routes of exposure are ingestion, skin
contact, and eye contact.

GHS Classification Code Description
) GHSO07 (Exclamation Mark)[5]
Pictogram
[6]
Signal Word Warning[5][6]
Hazard Statements H302 Harmful if swallowed.[5][6]
Causes serious eye irritation.
H319
[51[6]
IF IN EYES: Rinse cautiously
with water for several minutes.
Precautionary Statements P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

Table 2: GHS Hazard Classification.
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The logical workflow for mitigating these hazards involves a systematic process of
identification, assessment, and control.

Hazard Mitigation Protocol

Hazard ldentification

(H302, H319)

Risk Assessment
(Evaluate exposure potential)

Implement Control Measures

(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Emergency Response Plan
(Spill Kit, First Aid)

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)

Click to download full resolution via product page

Figure 1: Hazard Mitigation Workflow for 2-Bromo-6-methylbenzo[d]thiazole.

Physical and Chemical Properties
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Property Value Reference
Physical Form Solid [51[6]
Color Beige [5]
Melting Point 82-84 °C [5]
Boiling Point 299.1 £ 13.0 °C (Predicted) [5]
Density 1.644 + 0.06 g/cm? (Predicted) [5]
pKa 1.00 + 0.10 (Predicted) [5]
Data not available. General
benzothiazoles are slightly
Solubility soluble in water but soluble in [7]

organic solvents like ether and

acetone.

Table 3: Physical and Chemical Properties.

Handling, Storage, and Personal Protection

Safe handling and storage are paramount to minimize exposure risk.

4.1 Engineering Controls:

o Handle exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[8][°]

4.2 Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent direct contact.
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Protection Type Specification Reference

Tightly fitting safety goggles or
Eye/Face Protection a face shield (conforming to [8]
EN166 or NIOSH standards).

Impervious gloves (e.g., nitrile
Skin Protection rubber), a flame-resistant lab [819]

coat, and closed-toe shoes.

Not required under normal use

with adequate engineering

controls. If dusts are generated
Respiratory Protection or exposure limits are [8]

exceeded, use a full-face

respirator with an appropriate

particulate filter.

Table 4: Personal Protective Equipment (PPE) Recommendations.

4.3 Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][10]
» Keep away from incompatible materials such as strong oxidizing agents.[11]

o Store at room temperature.[5][6]

First Aid and Emergency Procedures

5.1 First Aid Measures: Immediate and appropriate first aid is crucial in the event of an
exposure.
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Exposure Route First Aid Protocol Reference

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [819]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Take off immediately all
contaminated clothing. Wash
_ skin with plenty of soap and
Skin Contact ) [8]
water for at least 15 minutes.
Seek medical attention if

irritation persists.

Rinse mouth thoroughly with
water. Do NOT induce

Ingestion vomiting. Call a physician or [9]
poison control center

immediately.

Move victim to fresh air. If
) breathing is difficult or stops,
Inhalation ) e o [10]
provide artificial respiration.

Seek medical attention.

Table 5: First Aid Measures.
5.2 Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as outlined
in Table 4. Avoid dust formation.[9][10]

e Environmental Precautions: Prevent the material from entering drains or waterways.[9][12]

o Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation,
and place it into a suitable, labeled container for disposal.[10]
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5.3 Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[8][10]

e Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
including carbon oxides (CO, CO3), nitrogen oxides (NOXx), sulfur oxides, and hydrogen
bromide.[10][11]

o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10][11]

Experimental Protocols

6.1 Synthesis of 2-Bromo-6-methylbenzo[d]thiazole: The following is a representative
synthesis protocol adapted from the literature.[5] All steps must be performed in a chemical
fume hood with appropriate PPE.

1. Dissolve
N-(4-bromo-2-iodophenyl)acetamide
in DMF

5. Neutralize & Extract
Add NaHCO:s solution,
Extract with Ethyl Acetate

6. Puri

iy 7 .

) Final Product:

Dry organic layer, remove solvent, [—#|0" ) i
e et 2-Bromo-6-methylbenzo[djthiazole

4. Acidify
Cool to RT, add conc. HCI,
Stir at 80°C for 12h

3. Heat Reaction
Stir at 80°C until completion

2. Add
—{ Sodium Sulfide Nonahydrate &
Copper (1) lodide

Click to download full resolution via product page
Figure 2: General Workflow for the Synthesis of 2-Bromo-6-methylbenzo[d]thiazole.
Methodology:
e N-(4-bromo-2-iodophenyl)acetamide is dissolved in N,N-dimethylformamide (DMF).[5]

e Sodium sulfide nonahydrate and a catalytic amount of copper (1) iodide are added to the
solution.[5]

e The reaction mixture is stirred at 80 °C and monitored for completion (e.g., by TLC or HPLC).

[5]
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o After completion, the mixture is cooled to room temperature, and concentrated hydrochloric
acid is added. The mixture is then stirred at 80 °C for approximately 12 hours.[5]

e The reaction is neutralized with a saturated aqueous sodium bicarbonate solution.[5]
e The product is extracted using an organic solvent such as ethyl acetate.[5]

e The combined organic layers are washed, dried over an anhydrous drying agent (e.g.,
magnesium sulfate), filtered, and the solvent is removed under reduced pressure.[5]

e The resulting residue is purified by silica gel column chromatography to yield the final
product.[5]

Potential Biological Activity and Signaling

Benzothiazole derivatives are known to modulate key cellular signaling pathways, which is a
basis for their therapeutic potential in areas like oncology and inflammation.[1][3] While the
specific activity of 2-Bromo-6-methylbenzo[d]thiazole requires empirical validation, related
compounds are known to interact with pathways such as PI3K/AKT and NF-kB.[1]
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Figure 3: Potential modulation of PI3K/AKT and NF-kB pathways by benzothiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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